Cas no 158567-93-2 (ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate)

Ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate is a chiral pyrrolidine derivative with a phenyl substituent at the 5-position and an ester group at the 2-position. Its stereochemistry, defined by the (2S,5R) configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The compound’s rigid pyrrolidine scaffold enhances conformational stability, while the phenyl group provides opportunities for further functionalization. Its ester moiety allows for versatile transformations, including hydrolysis or reduction, facilitating its use in the synthesis of bioactive molecules. This compound is particularly useful in medicinal chemistry for the development of enantiomerically pure compounds, such as protease inhibitors or peptidomimetics. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate structure
158567-93-2 structure
Product Name:ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate
CAS No:158567-93-2
MF:C13H17NO2
MW:219.279583692551
MDL:MFCD12912690
CID:98437
PubChem ID:10013698
Update Time:2025-06-09

ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • L-Proline,5-phenyl-, ethyl ester, (5R)-
    • (2S,5R)-5-PHENYLPYRROLIDINE-2-CARBOXYLIC ACID
    • ethyl rac-trans-4-methyl-2-piperidinecarboxylate
    • ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate
    • (2S,5R)-ethyl 5-phenylpyrrolidine-2-carboxylate
    • EN300-20767099
    • DTXSID301294231
    • 158567-93-2
    • (5R)-5-Phenyl-L-proline ethyl ester
    • (2s,5r)-5-phenylpyrrolidine-2-carboxylic acid ethyl ester
    • CS-0055808
    • MDL: MFCD12912690
    • Inchi: 1S/C13H17NO2/c1-2-16-13(15)12-9-8-11(14-12)10-6-4-3-5-7-10/h3-7,11-12,14H,2,8-9H2,1H3/t11-,12+/m1/s1
    • InChI Key: BJOUEZQMVVKCPC-NEPJUHHUSA-N
    • SMILES: O(CC)C([C@@H]1CC[C@H](C2C=CC=CC=2)N1)=O

Computed Properties

  • Exact Mass: 191.09500
  • Monoisotopic Mass: 219.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 49.33000
  • LogP: 1.89310

ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM198858-100mg
(2S,5R)-Ethyl 5-phenylpyrrolidine-2-carboxylate
158567-93-2 97%
100mg
$704 2023-03-07
Chemenu
CM198858-250mg
(2S,5R)-Ethyl 5-phenylpyrrolidine-2-carboxylate
158567-93-2 97%
250mg
$1056 2023-03-07
Enamine
EN300-20767099-0.05g
ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate
158567-93-2
0.05g
$732.0 2023-09-16
Enamine
EN300-20767099-0.1g
ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate
158567-93-2
0.1g
$767.0 2023-09-16
Enamine
EN300-20767099-0.25g
ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate
158567-93-2
0.25g
$801.0 2023-09-16
Enamine
EN300-20767099-0.5g
ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate
158567-93-2
0.5g
$836.0 2023-09-16
Enamine
EN300-20767099-1.0g
ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate
158567-93-2
1g
$871.0 2023-05-25
Enamine
EN300-20767099-2.5g
ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate
158567-93-2
2.5g
$1707.0 2023-09-16
Enamine
EN300-20767099-5.0g
ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate
158567-93-2
5g
$2525.0 2023-05-25
Enamine
EN300-20767099-10.0g
ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate
158567-93-2
10g
$3746.0 2023-05-25

ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate Related Literature

Additional information on ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate

Introduction to Ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate (CAS No. 158567-93-2)

Ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate, identified by its Chemical Abstracts Service number CAS No. 158567-93-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this molecule, denoted by the (2S,5R) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The molecular structure of ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate consists of a pyrrolidine ring substituted with a phenyl group at the 5-position and an ester group at the 2-position. This arrangement contributes to its unique chemical and biological characteristics. The presence of the stereocenter at the 2-position and the chiral environment around the pyrrolidine ring make this compound an interesting candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel compounds with enhanced selectivity and reduced side effects. Ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate has been studied for its potential role in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and neurodegenerative diseases. Its structural features suggest that it may interact with specific receptors or enzymes involved in these conditions, making it a promising candidate for further exploration.

One of the most compelling aspects of ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate is its stereochemical complexity. The (2S,5R) configuration is critical for its biological activity, as demonstrated by numerous studies showing that enantiomeric purity significantly influences pharmacokinetic and pharmacodynamic properties. This underscores the importance of precise stereochemical control in the synthesis and characterization of such compounds.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate. These methods often involve chiral resolution techniques or asymmetric synthesis strategies to ensure high enantiomeric purity. Such improvements have not only facilitated research but also opened new avenues for industrial applications.

The biological activity of ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate has been extensively evaluated in preclinical studies. Initial findings suggest that it may exhibit potent effects on certain neurotransmitter systems, which could make it valuable in treating conditions such as depression, anxiety, and chronic pain. Additionally, its interaction with specific enzymes has been explored as a potential mechanism for modulating inflammatory responses and neuroprotection.

Another area of interest is the potential use of ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate as a scaffold for designing more complex drug molecules. By modifying its structure or incorporating additional functional groups, researchers can explore new chemical spaces and discover novel therapeutic agents with improved efficacy and safety profiles.

The synthesis of ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate involves several key steps that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions to form the pyrrolidine core, followed by functional group transformations such as esterification or stereoselective hydrogenation. Each step must be carefully monitored to ensure the correct stereochemistry is maintained throughout the process.

In conclusion, ethyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its investigation across various therapeutic areas highlights its potential as a lead compound or scaffold for future drug development. As research continues to uncover new applications and synthetic methodologies for this compound, it is likely to remain a focal point in medicinal chemistry studies.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD